Cas no 871326-04-4 (1H-Imidazolium, 1-butyl-3-methyl-, 2-propenoate)

• Product Name: 1H-Imidazolium, 1-butyl-3-methyl-, 2-propenoate
• CAS No: 871326-04-4
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 4270119
• PubChem ID: 168443126
• Update Time: 2025-04-24

1H-Imidazolium, 1-butyl-3-methyl-, 2-propenoate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-butyl-3-methyl-, 2-propenoate
• 1H-Imidazolium, 3-butyl-1-methyl-, 2-propenoate (1:1)
• 1-Butyl-3-methyl-1H-imidazol-3-ium acrylate
• 871326-04-4

• Inchi： 1S/C8H15N2.C3H4O2/c1-3-4-5-10-7-6-9(2)8-10;1-2-3(4)5/h6-8H,3-5H2,1-2H3;2H,1H2,(H,4,5)/q+1;/p-1
• InChI Key： MHLXSGCKWHXGPB-UHFFFAOYSA-M
• SMILES： C(=O)([O-])C=C.C(N1C=C[N+](C)=C1)CCC

Computed Properties

• Exact Mass: 210.136827821Da
• Monoisotopic Mass: 210.136827821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų